2-Oxo-4-hydroxyarginine
Overview
Description
2-Oxo-4-hydroxyarginine is a natural product found in Streptomyces albidoflavus and Streptomyces wadayamensis with data available.
Scientific Research Applications
Biocatalysis in Antibiotic Production
2-Oxo-4-hydroxyarginine plays a crucial role in the biosynthesis of l-enduracididine, a nonproteinogenic amino acid found in peptide antibiotics. A study on the PLP-dependent l-arginine hydroxylase/deaminase MppP from Streptomyces wadayamensis demonstrated its involvement in the biosynthesis process. This enzyme catalyzes the oxidation of l-arginine to form 2-oxo-4(S)-hydroxy-5-guanidinovaleric acid, a key intermediate in antibiotic production (Han et al., 2018).
Biochemical Interactions and Modifications
4-Oxo-2-nonenal, a lipid hydroperoxide-derived aldehyde, reacts with DNA and proteins to form various products including 4-oxo-2-nonenal. This compound has been shown to interact with arginine, leading to the formation of novel cyclic structures within proteins, like the cyclic modification to histone H4 (Oe et al., 2003).
Enzymatic Oxidation Mechanisms
Research on O2, pyridoxal phosphate‐dependent hydroxylases has provided insight into the mechanisms of enzymatic oxidation. One such enzyme, RohP, uses PLP and O2 to catalyze the hydroxylation of l-arginine, producing 4‐hydroxy‐2‐ketoarginine. This process involves complex biochemical transformations and structural changes in the enzyme itself (Hedges et al., 2018).
Biomimetic Models in Enzyme Research
Metalloporphyrin and heteropoly acid, when used in ionic liquids, have been shown to effectively catalyze the oxidation of N-hydroxyarginine and other oximes. This process mimics the function of nitric oxide synthase (NOS) and provides a method for the easy isolation of carbonyl compounds, the oxidation products. This approach offers a biomimetic model for studying NOS and similar enzymes (Jain et al., 2005).
properties
CAS RN |
64186-82-9 |
|---|---|
Product Name |
2-Oxo-4-hydroxyarginine |
Molecular Formula |
C6H11N3O4 |
Molecular Weight |
189.17 g/mol |
IUPAC Name |
5-(diaminomethylideneamino)-4-hydroxy-2-oxopentanoic acid |
InChI |
InChI=1S/C6H11N3O4/c7-6(8)9-2-3(10)1-4(11)5(12)13/h3,10H,1-2H2,(H,12,13)(H4,7,8,9) |
InChI Key |
RPBOKETVUMOUHD-UHFFFAOYSA-N |
SMILES |
C(C(CN=C(N)N)O)C(=O)C(=O)O |
Canonical SMILES |
C(C(CN=C(N)N)O)C(=O)C(=O)O |
synonyms |
2-keto-4-hydroxyarginine2-oxo-4-hydroxy-5 guanidinovaleric acid 2-oxo-4-hydroxyarginine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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